Cas no 1554136-83-2 (2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol)

• Product Name: 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol
• CAS No: 1554136-83-2
• MF: C₉H₁₄BrNO₂S
• MW: 280.181960582733
• CID: 5151603
• PubChem ID: 75525339
• Update Time: 2025-10-18

2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(4-bromo-2-thienyl)methyl]amino]-2-methyl-
• 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol

• Inchi： 1S/C9H14BrNO2S/c1-9(5-12,6-13)11-3-8-2-7(10)4-14-8/h2,4,11-13H,3,5-6H2,1H3
• InChI Key： HVGUNZJGUGSKBP-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1SC=C(Br)C=1)(C)CO

Additional information on 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol

Introduction to 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol (CAS No. 1554136-83-2)

2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol, identified by its CAS number 1554136-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 4-bromothiophen-2-yl moiety and an amino-substituted propane-1,3-diol backbone suggests a rich chemical diversity that may be exploited for pharmacological purposes.

The compound’s structure combines elements that are commonly explored in drug design, particularly the thiophene ring system and the polyhydroxyamine functional group. Thiophene derivatives are well-documented for their role in various biological processes and have been incorporated into numerous drug candidates. The 4-bromothiophen-2-yl substituent, in particular, introduces a halogenated aromatic ring that can participate in further chemical modifications, such as cross-coupling reactions, enhancing the compound’s synthetic utility.

The methylamino group attached to the propane-1,3-diol backbone introduces basicity and potential hydrogen bonding capabilities, which are critical for interactions with biological targets. This dual functionality makes the compound a promising scaffold for designing molecules with enhanced binding affinity and selectivity. The propane-1,3-diol moiety further contributes to solubility and metabolic stability, attributes that are highly desirable in pharmaceutical candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-bromothiophen-2-yl moiety may interact with hydrophobic pockets of target proteins, while the methylamino group could form hydrogen bonds with polar residues. This structural arrangement could be leveraged to develop inhibitors or modulators of key enzymes involved in diseases such as cancer, inflammation, and neurodegeneration.

In vitro studies have begun to explore the pharmacological potential of derivatives structurally related to 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol. Preliminary findings indicate that certain analogs exhibit inhibitory activity against enzymes like kinases and phosphodiesterases. The bromothiophene scaffold has been particularly noted for its ability to modulate signaling pathways associated with cell proliferation and survival. These observations align with the growing interest in thiophene-based compounds as therapeutic agents.

The synthesis of 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as palladium-catalyzed cross-coupling reactions allow for efficient introduction of the 4-bromothiophen-2-yl group, while protecting group strategies can be employed to handle the reactive hydroxyl and amino functions. These advances have enabled chemists to access a broader range of derivatives for further biological evaluation.

The compound’s potential is further underscored by its compatibility with structure-based drug design approaches. High-resolution crystal structures of protein targets have provided valuable insights into how molecules like this might interact at the atomic level. By integrating experimental data with computational predictions, researchers can refine molecular models to optimize potency and minimize off-target effects. This synergy between experimental and computational techniques is pivotal in modern drug discovery.

Future research directions may focus on exploring the pharmacokinetic properties of 2-{(4-bromothiophen-2-yl)methylamino}-2-methylpropane-1,3-diol and its derivatives. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for translating preclinical findings into clinical success. Advances in metabolomics and proteomics are providing new tools to dissect these processes at an unprecedented level of detail.

The broader significance of this compound lies in its contribution to the expanding library of pharmacologically relevant scaffolds derived from heterocyclic systems. The integration of functional groups such as methylamino, hydroxyl, and bromothiophene offers a versatile platform for medicinal chemists to explore new therapeutic modalities. As our understanding of disease mechanisms evolves, compounds like this will continue to serve as valuable building blocks for next-generation therapeutics.